2-(Chloromethyl)-5-(prop-2-yn-1-yl)furan

• IUPAC Name: 2-(chloromethyl)-5-prop-2-ynylfuran
• InChI: InChI=1S/C8H7ClO/c1-2-3-7-4-5-8(6-9)10-7/h1,4-5H,3,6H2
• InChI Key: BMCRJPSKWDOWHN-UHFFFAOYSA-N
• Canonical SMILES: C#CCC1=CC=C(O1)CCl
• Molecular Formula: C8H7ClO
• DSSTOX Substance ID: DTXSID80820849
• Molecular Weight: 154.59 g/mol
• CAS No.: 61087-99-8

Description

2-(Chloromethyl)-5-(prop-2-yn-1-yl)furan is a furan derivative featuring a chloromethyl (-CH₂Cl) group at position 2 and a propargyl (prop-2-yn-1-yl) group at position 5 of the furan ring. This compound is of interest in synthetic organic chemistry due to the reactivity of its functional groups. The chloromethyl group enables nucleophilic substitution reactions, while the propargyl group offers opportunities for cycloaddition or alkyne-based coupling reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Chloromethyl)-5-(prop-2-yn-1-yl)furan typically involves the chloromethylation of 5-(prop-2-yn-1-yl)furan. This can be achieved through various methods, including:

Chloromethylation Reaction: This involves the reaction of 5-(prop-2-yn-1-yl)furan with formaldehyde and hydrochloric acid in the presence of a catalyst such as zinc chloride.

Halogen Exchange Reaction: Another method involves the halogen exchange reaction where a precursor compound is treated with a chlorinating agent like thionyl chloride or phosphorus trichloride.

Industrial Production Methods

In an industrial setting, the production of 2-(Chloromethyl)-5-(prop-2-yn-1-yl)furan may involve continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to maximize the efficiency of the chloromethylation process while minimizing by-products.

Chemical Reactions Analysis

Types of Reactions

2-(Chloromethyl)-5-(prop-2-yn-1-yl)furan undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The furan ring can undergo oxidation reactions, leading to the formation of furanones or other oxidized derivatives.

Addition Reactions: The prop-2-yn-1-yl group can undergo addition reactions with electrophiles, such as halogens or hydrogen halides.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide, potassium thiocyanate, or sodium methoxide are commonly used.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide are employed.

Addition: Halogens (e.g., bromine) or hydrogen halides (e.g., hydrogen chloride) are used under controlled conditions.

Major Products Formed

Substitution: Products include azides, thiocyanates, and ethers.

Oxidation: Products include furanones and other oxidized derivatives.

Addition: Products include halogenated derivatives of the original compound.

Scientific Research Applications

2-(Chloromethyl)-5-(prop-2-yn-1-yl)furan has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a building block for drug development.

Industry: It is used in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 2-(Chloromethyl)-5-(prop-2-yn-1-yl)furan involves its interaction with various molecular targets. The chloromethyl group can form covalent bonds with nucleophilic sites in biological molecules, leading to potential biological effects. The prop-2-yn-1-yl group can participate in addition reactions, further modifying the compound’s activity.

Comparison with Similar Compounds

Chloromethyl-Substituted Heterocycles

• 5-(Chloromethyl)-2-phenylpyrimidine (CAS 886531-63-1):
  • Core Structure : Pyrimidine (6-membered ring with two nitrogen atoms).
  • Substituents : Chloromethyl at position 5, phenyl at position 2.
  • Properties : High melting point (96.5–98°C), 97% purity. The pyrimidine core enhances stability compared to furan, making it suitable for materials science or as a ligand in catalysis .
• 2-(Chloromethyl)-3,4-dimethoxypyridine hydrochloride :
  • Core Structure : Pyridine (6-membered aromatic ring with one nitrogen atom).
  • Substituents : Chloromethyl at position 2, methoxy groups at positions 3 and 3.
  • Applications : Used in synthesizing pantoprazole, a proton-pump inhibitor. The pyridine ring and methoxy groups direct regioselective reactions in pharmaceutical synthesis .

Comparison :
The furan core in 2-(Chloromethyl)-5-(prop-2-yn-1-yl)furan is less aromatic and more reactive than pyrimidine or pyridine, favoring electrophilic substitutions. The propargyl group provides unique reactivity (e.g., click chemistry) absent in phenyl or methoxy substituents .

Furan Derivatives with Bioactive Substituents

• 2-[2-((5-(4-chloro-2-nitrophenyl)furan-2-yl)methylene)hydrazinyl]-4-(4-fluorophenyl)thiazole :
  • Core Structure : Furan linked to a thiazole-hydrazone moiety.
  • Bioactivity : Demonstrates anticandidal activity (MIC = 250 µg/mL against Candida utilis) and selective cytotoxicity (IC₅₀ = 125 µg/mL against MCF-7 cells). The hydrazone and thiazole groups enhance biological interactions .

Comparison :
While 2-(Chloromethyl)-5-(prop-2-yn-1-yl)furan lacks direct bioactivity data, its propargyl group could be functionalized to mimic bioactive moieties in antifungal or anticancer agents, as seen in .

Intermediate in Biomass Conversion

• 2-(Chloromethyl)-5-(diacetoxymethyl)furan :
  • Synthesis : Produced via acetic anhydride addition to chloromethylfurfural (92% yield, solvent-free conditions).
  • Applications : Intermediate in the production of 2,5-dimethylfuran (DMF), a biofuel candidate .

Comparison :
The propargyl group in 2-(Chloromethyl)-5-(prop-2-yn-1-yl)furan could enable alternative pathways for biofuel or polymer synthesis through alkyne metathesis or polymerization, contrasting with the acetate-focused reactivity of diacetoxymethyl derivatives .

Structural Analogues in Natural Products

• Natural Furan Derivatives :
  • Example : 2-Furfuryl-5-methylfuran isolated from Arisaema erubescens (2.52% relative abundance).
  • Properties : Naturally occurring furans often feature alkyl or oxygenated substituents, contributing to aroma or plant defense mechanisms .

Comparison : Synthetic furans like 2-(Chloromethyl)-5-(prop-2-yn-1-yl)furan exhibit higher reactivity due to electron-withdrawing (chloromethyl) and unsaturated (propargyl) groups, unlike naturally occurring alkyl-substituted furans .